(E)-3-((3-chlorophenyl)amino)-3-((4-fluorobenzyl)thio)-2-(phenylsulfonyl)acrylonitrile

• IUPAC Name: (E)-2-(benzenesulfonyl)-3-(3-chloroanilino)-3-[(4-fluorophenyl)methylsulfanyl]prop-2-enenitrile
• InChI: InChI=1S/C22H16ClFN2O2S2/c23-17-5-4-6-19(13-17)26-22(29-15-16-9-11-18(24)12-10-16)21(14-25)30(27,28)20-7-2-1-3-8-20/h1-13,26H,15H2/b22-21+
• InChI Key: IOWKENUSFSPHAU-QURGRASLSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C(=C(NC2=CC(=CC=C2)Cl)SCC3=CC=C(C=C3)F)C#N
• Isomeric SMILES: C1=CC=C(C=C1)S(=O)(=O)/C(=C(\NC2=CC(=CC=C2)Cl)/SCC3=CC=C(C=C3)F)/C#N
• Molecular Formula: C22H16ClFN2O2S2
• Molecular Weight: 459.0 g/mol
• CAS No.: 866347-09-3

Description

(E)-3-((3-chlorophenyl)amino)-3-((4-fluorobenzyl)thio)-2-(phenylsulfonyl)acrylonitrile is a useful research compound. Its molecular formula is C22H16ClFN2O2S2 and its molecular weight is 458.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Arylsulfonic Polymers Synthesis

Research by Hart and Timmerman (1960) on arylsulfonic polymers highlights the potential of compounds with sulfonyl and acrylonitrile groups in synthesizing a wide range of polymers and copolymers. These materials are of interest due to their stability and reactivity, which enable applications in various fields, including materials science and polymer chemistry (Hart & Timmerman, 1960).

Intermolecular Interactions in 1,2,4-Triazoles

Shukla et al. (2014) synthesized biologically active 1,2,4-triazole derivatives and studied their crystal structures to understand the role of intermolecular interactions. These interactions are crucial for designing drugs and materials with desired physical and chemical properties (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

Nonlinear Optical Properties of Thiophene Dyes

Anandan et al. (2018) explored the nonlinear optical properties of thiophene dyes for potential applications in protecting human eyes and optical sensors. This research indicates the applicability of acrylonitrile derivatives in developing materials for optoelectronic devices (Anandan, Manoharan, Narendran, Girisun, & Asiri, 2018).

Synthesis of Aminothiophenes

Kaldrikyan, Minasyan, and Melik-Ogandzanyan (2016) described the synthesis of 3-sulfanyl-1,2,4-triazoles, demonstrating the versatility of acrylonitrile and thiophene derivatives in organic synthesis. Their work contributes to the development of novel compounds with potential applications in pharmaceuticals and materials science (Kaldrikyan, Minasyan, & Melik-Ogandzanyan, 2016).

Synthesis of Sulfonamides and Sulfonylhydrazides

Brynes, Burckart, and Mokotoff (1978) investigated the synthesis of N-substituted sulfonamides and sulfonylhydrazides as analogs of L-asparagine, showcasing the potential of sulfonyl chloride and acrylonitrile derivatives in medicinal chemistry (Brynes, Burckart, & Mokotoff, 1978).